Cas no 832102-99-5 (Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl-)

• Product Name: Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl-
• CAS No: 832102-99-5
• MF: C₁₉H₁₉N₃OS
• MW: 337.43866276741
• CID: 676383
• PubChem ID: 11994542
• Update Time: 2025-04-19

Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl-
• (5-amino-1-benzothiophen-2-yl)-(4-phenylpiperazin-1-yl)methanone
• (5-aminobenzo[b]thien-2-yl)(4-phenyl-1-piperazinyl)Methanone
• SCHEMBL6253982
• FT-0766591
• 832102-99-5
• DTXSID20475458

• Inchi： 1S/C19H19N3OS/c20-15-6-7-17-14(12-15)13-18(24-17)19(23)22-10-8-21(9-11-22)16-4-2-1-3-5-16/h1-7,12-13H,8-11,20H2
• InChI Key： ZGOFWQZAPZRBSR-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C=C1C(N1CCN(C2C=CC=CC=2)CC1)=O)N

Computed Properties

• Exact Mass: 337.12488341g/mol
• Monoisotopic Mass: 337.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.8Ų